Cas no 495-88-5 ((2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid)
495-88-5 structure
Product Name:(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
CAS No:495-88-5
MF:C12H10O4
MW:218.205403804779
CID:2017122
PubChem ID:13001420
Update Time:2025-04-21
(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
- (2Z,4E)-5-(1,3-benzodioxol-5-yl)penta-2,4-dienoic acid
- 5-(1,3-Benzodioxol-5-yl)-2,4-pentadienoic acid, (2Z,4E)-
- UNII-110JO6P65F
- 2,4-Pentadienoic acid, 5-(3,4-(methylenedioxy)phenyl)-, (Z,E)-
- Piperic acid (Z,E)-form [MI]
- Isopiperinic acid
- 495-88-5
- 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-, (2Z,4E)-
- 2,4-Pentadienoic acid, 5-(1,3-benzodioxol-5-yl)-, (Z,E)-
- 110JO6P65F
- Q27251196
-
- Inchi: 1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1+,4-2-
- InChI Key: RHBGITBPARBDPH-TZFCGSKZSA-N
- SMILES: O1COC2C=CC(/C=C/C=C\C(=O)O)=CC1=2
Computed Properties
- Exact Mass: 218.05790880g/mol
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55.8Ų
(2Z,4E)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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